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Introduction
Mercury(II) oxide, or mercuric oxide (HgO), is an inorganic compound that exists as a solid at

room temperature and pressure.[1] It is most commonly found in two forms: a red, crystalline

solid and a yellow, more finely powdered form.[2][3] The difference in color is attributed to

particle size, with both forms sharing the same fundamental chemical structure.[1][4] Red

mercuric oxide, the focus of this guide, has historical and modern significance, from its role in

the discovery of oxygen by Joseph Priestley in 1774 to its applications in batteries, pigments,

and as a chemical intermediate.[1][2][5][6] This document provides a comprehensive overview

of its core physicochemical properties, synthesis, reactivity, and toxicological profile, tailored for

a scientific audience.

Physicochemical Properties
The fundamental properties of red mercuric oxide are summarized below. These data are

critical for its handling, application, and in the development of new materials and processes.
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Property Value Citations

IUPAC Name Mercury(II) Oxide [4]

Chemical Formula HgO [1][2][7]

Molar Mass 216.59 g/mol [1][4][7][8][9]

Appearance

Heavy, odorless, orange-red to

bright red crystalline powder or

scales.[3][5][10] Becomes

black upon heating and red

again on cooling.[2][3]

[2][3][5][10]

Density 11.14 g/cm³ [1][4][7][11]

Melting Point
Decomposes at 500 °C (932

°F; 773 K).
[1][7][8][9][11]

Crystal Structure

Orthorhombic (montroydite

form) at atmospheric pressure,

characterized by near-linear O-

Hg-O units in zigzag chains.[1]

[12][13]

[1][12][13]

Solubility

In Water: Very poorly soluble.

0.0053 g/100 mL at 25 °C;

0.0395 g/100 mL at 100 °C.[1]

[3][8]

[1][3][8]

In Other Solvents: Insoluble in

alcohol, ether, and acetone.[7]

[9][10]

[7][9][10]

In Acids: Soluble in dilute nitric

and hydrochloric acids.[5][10]

[14]

[5][10][14]

Vapor Pressure 0.12 Pa at 20 °C [15][16]

Refractive Index (n_D) 2.5 (at 550 nm) [1]
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Reactivity and Stability
3.1 Thermal Decomposition Red mercuric oxide is relatively stable at room temperature but

undergoes thermal decomposition when heated.[17] At approximately 500 °C, it breaks down

into its constituent elements: liquid metallic mercury and oxygen gas.[2][7][11][17]

The balanced chemical equation for this endothermic reaction is: 2HgO(s) → 2Hg(l) + O₂(g)[17]

During heating, the red oxide reversibly changes color to black.[2][18] This decomposition

reaction is historically significant as it was used by Joseph Priestley to discover oxygen.[1]

3.2 Reactivity with Acids and Bases Mercuric oxide reacts with most common acids, such as

nitric acid and hydrochloric acid, to form the corresponding mercury(II) salts.[2][19] It is

generally insoluble in water but shows weak base properties.[2] It can dissolve in concentrated

alkali solutions to form hydroxocomplexes.[2]

3.3 Stability and Incompatibilities Red mercuric oxide is stable under normal storage

conditions but is sensitive to light, which can cause it to slowly decompose into mercury and

oxygen.[7][20] It is a strong oxidizer and poses a fire hazard when in contact with combustible

materials.[5][10]

It is incompatible with a range of substances, including:

Strong reducing agents[7][16]

Chlorine, hydrazine hydrate, hydrogen peroxide[20]

Sulfur, phosphorus, magnesium[20]

Organic materials and phenols[7][16]

Synthesis and Characterization
Synthesis Workflow
Red mercuric oxide can be synthesized through several methods. The "dry process" is a

common approach involving the thermal decomposition of mercury(II) nitrate, which is first

produced by reacting metallic mercury with nitric acid.[21] An alternative method is the direct
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heating of mercury in the presence of oxygen at approximately 350 °C.[1] The "wet process"

typically yields the yellow form of HgO via precipitation of aqueous Hg²⁺ with an alkali like

sodium hydroxide.[1][21] The red form can be obtained from the yellow form through careful

heating.[22]

Starting Materials

Process Steps

Product & Purification

Metallic Mercury (Hg)

Reaction in Flask

Concentrated Nitric Acid (HNO3)

Pyrolysis (350-500 °C)

Forms Hg(NO₃)₂

Red Mercuric Oxide (HgO)

Washing & Drying
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Figure 1: Workflow for the synthesis of red mercuric oxide via the dry process.

Characterization Workflow
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The identity, purity, and physical properties of synthesized red mercuric oxide are confirmed

using various analytical techniques. X-ray Diffraction (XRD) is essential for confirming the

orthorhombic crystal structure. Thermogravimetric Analysis (TGA) is used to study its thermal

stability and decomposition profile. Scanning Electron Microscopy (SEM) can be employed to

analyze particle size and morphology, which is the primary differentiator between the red and

yellow forms.

Analytical Techniques

Data Output

Synthesized HgO Sample

X-ray Diffraction (XRD) Thermogravimetric Analysis (TGA) Scanning Electron Microscopy (SEM)

Crystal Structure
(Orthorhombic)

Decomposition Temp.
(~500 °C) Particle Size & Morphology

Click to download full resolution via product page

Figure 2: Standard workflow for the characterization of red mercuric oxide.

Experimental Protocols
5.1 Synthesis of Red Mercuric Oxide via Pyrolysis of Mercury(II) Nitrate

Objective: To synthesize red mercuric oxide from metallic mercury.

Reagents: Metallic mercury (Hg), 65% nitric acid (HNO₃).[2]

Equipment: Fume hood, flask with ground glass joint, heating mantle, condenser.[2]

Procedure:

Safety: All steps must be performed in a well-ventilated fume hood with appropriate

personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.
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Mercury compounds are highly toxic.[10][17]

Nitrate Formation: Carefully react metallic mercury with concentrated nitric acid in a flask.

This reaction produces mercury(II) nitrate (Hg(NO₃)₂) and toxic nitrogen oxide fumes,

which must be managed by the fume hood.

Pyrolysis: Gently heat the resulting mercury(II) nitrate in a suitable vessel to a temperature

of approximately 350-400 °C.[1][18]

Decomposition: The mercury(II) nitrate will decompose, releasing nitrogen dioxide and

oxygen, leaving behind red crystalline mercuric oxide.[1]

Collection: Once the reaction is complete and the vessel has cooled, the red HgO product

can be carefully collected and stored in a tightly sealed, light-resistant container.[2][10]

5.2 Characterization by Thermogravimetric Analysis (TGA)

Objective: To determine the thermal decomposition temperature of red mercuric oxide.

Equipment: Thermogravimetric Analyzer (TGA).

Procedure:

Place a small, accurately weighed sample (typically 3-5 mg) of the red HgO powder into a

TGA sample pan (e.g., alumina or platinum).

Place the pan into the TGA furnace.

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate (e.g., 10 °C/min) from room temperature to approximately 600 °C.

The TGA will record the mass of the sample as a function of temperature.

The resulting TGA curve will show a significant mass loss beginning around 400-500 °C,

corresponding to the decomposition of HgO into volatile Hg and O₂. The onset

temperature of this mass loss is taken as the decomposition temperature.

Toxicological Profile and Safety
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Mercuric oxide is extremely toxic and presents a significant health hazard.[1][2] Exposure can

occur through inhalation of its aerosol, ingestion, or absorption through the skin.[1][5][20]

Routes of Exposure and Health Effects

Acute Exposure: Fatal if swallowed, inhaled, or in contact with skin.[10] Symptoms of acute

poisoning can include severe abdominal pain, a metallic taste in the mouth, vomiting, bloody

diarrhea, and potential for kidney failure and shock.[20][23]

Chronic Exposure: Prolonged or repeated exposure may cause damage to the kidneys,

brain, and central nervous system.[10][20] Chronic mercury poisoning is characterized by

tremors, memory loss, personality changes, and gum problems.[20][24]

Environmental Hazard: Mercuric oxide is very toxic to aquatic life with long-lasting effects

and can bioaccumulate in the food chain.[1][7][20]

Routes of Exposure
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Mercuric Oxide (HgO)
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Figure 3: Toxicological pathways of mercuric oxide exposure and its primary target organs.

Safety and Handling Due to its high toxicity, strict safety protocols must be followed when

handling mercuric oxide:

Work in a well-ventilated area, preferably within a certified fume hood.[10]
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Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and eye protection.

[10]

Avoid creating dust or aerosols.

Store in a cool, dry, dark place away from incompatible materials.[10]

All mercury-containing waste must be disposed of as hazardous waste according to local,

state, and federal regulations.[2][15] Do not pour down the drain.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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